Cas no 53268-01-2 (Phosphonic acid, (2-methyl-1(2H)-pyridinyl)-, diethyl ester)

• Product name: Phosphonic acid, (2-methyl-1(2H)-pyridinyl)-, diethyl ester
• CAS No: 53268-01-2
• MF: C₁₀H₁₈NO₃P
• MW: 231.228583812714
• CID: 357677
• PubChem ID: 71365284

Phosphonic acid, (2-methyl-1(2H)-pyridinyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-methyl-1(2H)-pyridinyl)-, diethyl ester
• 1-diethoxyphosphoryl-2-methyl-2H-pyridine
• Diethyl (2-methylpyridin-1(2H)-yl)phosphonate
• DTXSID50788705
• 53268-01-2

• Inchi： InChI=1S/C10H18NO3P/c1-4-13-15(12,14-5-2)11-9-7-6-8-10(11)3/h6-10H,4-5H2,1-3H3
• InChI Key： HPQOVUURHSJNLO-UHFFFAOYSA-N
• SMILES： CCOP(N1C=CC=CC1C)(=O)OCC

Computed Properties

• Exact Mass: 231.10254
• Monoisotopic Mass: 231.10243043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 38.77